Cas no 1359761-13-9 (7-fluoro-1,3-dihydro-6-methoxy-1-methyl-2H-Benzimidazol-2-one)

• Product Name: 7-fluoro-1,3-dihydro-6-methoxy-1-methyl-2H-Benzimidazol-2-one
• CAS No: 1359761-13-9
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 1105242
• PubChem ID: 86686105
• Update Time: 2025-04-20

7-fluoro-1,3-dihydro-6-methoxy-1-methyl-2H-Benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1,3-dihydro-6-methoxy-1-methyl-2H-Benzimidazol-2-one
• LYWSUAZGLPPXJA-UHFFFAOYSA-N
• 1359761-13-9
• 7-fluoro-6-methoxy-1-methyl-1,3-dihydro-2H-benzimidazol-2-one
• SCHEMBL14992295
• DB-384193

• Inchi： 1S/C9H9FN2O2/c1-12-8-5(11-9(12)13)3-4-6(14-2)7(8)10/h3-4H,1-2H3,(H,11,13)
• InChI Key： LYWSUAZGLPPXJA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1N(C)C(N2)=O)OC

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų